Cas no 885963-22-4 ([1,1'-Biphenyl]-3-carboxaldehyde,3'-chloro-4'-methyl-)

• Product Name: [1,1'-Biphenyl]-3-carboxaldehyde,3'-chloro-4'-methyl-
• CAS No: 885963-22-4
• MF: C₁₄H₁₁ClO
• MW: 230.689543008804
• CID: 711994
• PubChem ID: 51401307
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-carboxaldehyde,3'-chloro-4'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxaldehyde,3'-chloro-4'-methyl-
• 3-(3-Chloro-4-methylphenyl)benzaldehyde
• [1,1'-Biphenyl]-3-carboxaldehyde,3'-chloro-4'-methyl
• 3-(3-Chloro-5-methylphenyl)benzaldehyde
• 3-(4-Chloro-2-methylphenyl)benzaldehyde
• 3-(5-Chloro-2-methylphenyl)benzaldehyde
• NCGC00373975-01
• 3'-Chloro-4'-methyl[1,1'-biphenyl]-3-carbaldehyde
• AKOS017560218
• 885963-22-4
• DTXSID50680139

• Inchi： 1S/C14H11ClO/c1-10-5-6-13(8-14(10)15)12-4-2-3-11(7-12)9-16/h2-9H,1H3
• InChI Key： IONVCUOGOLYMQU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 230.05000
• Monoisotopic Mass: 230.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07000
• LogP: 4.12790